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Compound of Interest

Compound Name: cis-3-Hexenyl isobutyrate

Cat. No.: B1580806

In the fast-paced environment of research and development, the responsible management of
chemical waste is a cornerstone of laboratory safety, environmental stewardship, and
regulatory compliance. This guide, developed for researchers, scientists, and drug
development professionals, provides a detailed protocol for the proper disposal of cis-3-
Hexenyl isobutyrate (CAS No. 41519-23-7). By moving beyond mere procedural steps to
explain the underlying scientific and safety principles, this document aims to be the definitive
resource for handling this specific chemical waste stream.

Understanding cis-3-Hexenyl Isobutyrate: Properties
and Hazards

cis-3-Hexenyl isobutyrate is a colorless liquid commonly used as a fragrance and flavoring
agent, prized for its green, fruity aroma reminiscent of apple and cut grass.[1][2] While valuable
in product formulation, a thorough understanding of its physicochemical properties and
associated hazards is critical for safe handling and disposal.

Key Properties and Classifications:

This substance is classified as a combustible liquid and an ester.[3][4][5] Its hazard profile
necessitates careful handling to mitigate risks to personnel and the environment.
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Property Value Source
Molecular Formula C10H1802 [11[4116]
Molecular Weight 170.25 g/mol [1][41[6]
Flash Point 67°C - 85°C (closed cup) [11[7118]
Boiling Point 92°C at 20 mm Hg [6]1[8]
Density ~0.88 g/mL at 25°C [4][6][8]
Solubility Practically insoluble in water; 6]

soluble in alcohol and oils.

Hazard Identification:

The Globally Harmonized System (GHS) provides a clear framework for understanding the

risks associated with cis-3-Hexenyl isobutyrate.

Hazard Classification

GHS Category Hazard Statement

H227: Combustible liquid.[3][5]

Flammable Liquids Category 4 ]
) ) o H315: Causes skin irritation.[4]
Skin Corrosion/Irritation Category 2
(51071091
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A L
Irritation irritation.[7][9]
Hazardous to the Aquatic ) o
] Category 2 H401: Toxic to aquatic life.[3]
Environment (Acute)
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation.[7][9]

The primary hazards are its combustibility at elevated temperatures, its potential to cause skin

and eye irritation upon contact, and its toxicity to aquatic organisms, making proper

containment and disposal essential to prevent environmental release.[3][4][7]
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The Disposal Workflow: A Step-by-Step Procedural
Guide

The proper disposal of cis-3-Hexenyl isobutyrate is a multi-step process that begins with
waste characterization and ends with documented, compliant disposal. The following workflow
provides a logical sequence for managing this chemical waste.

Phase 1: Pre-Disposal Management Phase 2: Spill & Emergency Response

Step 1: Waste Characterization Small Spill (<50mL) Large Spill (>50mL)
(Identify as Combustible Liquid, Ester Waste) (Absorb with inert material, collect in waste container) (Evacuate, ventilate, contain, and collect with non-sparking tools)

:

Step 2: Segregation
(Keep sep from incc i i e.g., strong oxidi;

;

Step 3: Containerization
(Use labeled, sealed, chemically-resistant containers)

Phase 3: Fi{'al Disposal

Step 4: Storage
(Store in cool, well-ventilated area away from ignition sources)

Step 5: Professional Disposal
(Engage a licensed chemical waste contractor)

Step 6: Documentation
(Maintain disposal records and certificates)

Click to download full resolution via product page

Caption: Decision workflow for cis-3-Hexenyl isobutyrate disposal.
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Step 1: Waste Characterization and Regulatory Framework

The first crucial step is to classify the waste according to regulatory standards. Under the
Resource Conservation and Recovery Act (RCRA) in the United States, a chemical waste is
deemed hazardous if it exhibits specific characteristics (ignitability, corrosivity, reactivity, or
toxicity) or is explicitly listed.[10][11][12]

« Ignitability (D0O01): cis-3-Hexenyl isobutyrate has a flash point above 140°F (60°C), placing
it in the combustible liquid category.[1][3][7] While not as volatile as flammable liquids, it can
still pose a fire hazard under certain conditions and must be managed as such.[10][13]

o Toxicity: It is classified as toxic to aquatic life.[3]

Therefore, cis-3-Hexenyl isobutyrate waste must be managed as hazardous chemical waste.
Generators must consult federal, state, and local regulations to ensure complete and accurate
classification.[7]

Step 2: Segregation at the Source

Proper segregation is fundamental to preventing dangerous chemical reactions.

» Do not mix cis-3-Hexenyl isobutyrate with other waste streams, particularly strong
oxidizing agents, acids, or bases, which could lead to hazardous reactions.[7][14]

e Collect it in a dedicated waste container for halogen-free organic solvents and esters.

Step 3: Proper Containerization

The choice of container is critical for safe storage and transport.

o Use chemically-resistant containers, such as high-density polyethylene (HDPE) or glass
bottles, that are free from damage.[14]

o Ensure the container has a secure, leak-proof lid.

» Label the container clearly with "Hazardous Waste," the full chemical name "cis-3-Hexenyl
isobutyrate,” and the associated hazard warnings (e.g., "Combustible,” "Irritant™).[14]
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» Leave at least 10% of headspace in the container to allow for vapor expansion.[14]
Step 4: Safe Interim Storage

Store the sealed waste container in a designated, secure area.

e The storage location must be cool, dry, and well-ventilated.[3][4]

o Keep the container away from heat, sparks, open flames, and other sources of ignition.[3][4]

[°]
» Store within secondary containment to prevent the spread of material in case of a leak.
Step 5: Professional Disposal

Under no circumstances should cis-3-Hexenyl isobutyrate be disposed of down the drain or
in regular trash.[3][15][16] This is due to its aquatic toxicity and potential to contaminate
waterways.[3]

The only acceptable method of disposal is through a licensed and certified hazardous waste
disposal company.[14][17] These contractors are equipped to handle and transport hazardous
materials and will typically dispose of this type of waste via high-temperature incineration at a
permitted facility.[18]

Step 6: Documentation and Record-Keeping

Regulatory frameworks like RCRA impose a "cradle-to-grave" responsibility on the waste
generator.[12][19] This means you are legally responsible for the waste until its final,
documented disposal.

e Maintain all paperwork, including waste profiles and certificates of disposal provided by the
contractor.[20]

e This documentation serves as your legal proof of compliant disposal.[20]

Managing Spills and Exposures

Accidents can happen, and a clear, pre-defined emergency plan is essential.
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Personal Protective Equipment (PPE): Before handling cis-3-Hexenyl isobutyrate for any
purpose, including disposal or spill cleanup, ensure you are wearing appropriate PPE:

Eye Protection: Chemical safety goggles.[3]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).[3]

Body Protection: A lab coat and appropriate footwear.[21]

Respiratory Protection: Use only in a well-ventilated area or under a chemical fume hood.

[21] If ventilation is inadequate, respiratory protection may be necessary.[3][9]
Spill Cleanup Protocol:
e Small Spills (<50 mL):

o Eliminate all ignition sources from the immediate area.[4]

o Cover the spill with a non-combustible, inert absorbent material such as vermiculite, dry
sand, or cat litter.[3][4][17]

o Using non-sparking tools, carefully scoop the absorbed material into your designated
hazardous waste container.[3]

o Ventilate the area and wash the spill site after the material has been removed.[3]

o Large Spills (>50 mL):

[e]

Evacuate all non-essential personnel from the area.[3]

Ensure the area is well-ventilated and remove all ignition sources.[4]

o

[¢]

Contain the spill using dikes of absorbent material to prevent it from spreading or entering
drains.[4]

[¢]

Follow the procedure for small spills to collect the material.

[¢]

Contact your institution's Environmental Health and Safety (EHS) office for guidance.[21]
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First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present. Seek medical attention.[7]

» Skin Contact: Remove contaminated clothing and wash the affected skin thoroughly with
soap and water. If irritation occurs, seek medical advice.[4][7]

 Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical
attention.[7]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and obtain medical advice.

[7]

Selecting a Qualified Waste Disposal Partner

Choosing the right hazardous waste disposal company is a critical decision that directly
impacts your organization's liability and compliance.[19][20]

Caption: Key factors for selecting a hazardous waste vendor.
Key Evaluation Criteria:

 Licensing and Insurance: Verify that the company is fully licensed by the EPA and relevant
state authorities to transport and manage hazardous waste.[20][22]

e Proven Experience: Look for a company with a long-standing, reputable history of managing
chemical waste for institutions similar to yours.[19][20] Ask for references.[22][23]

o Comprehensive Services: A good partner will assist with waste profiling, labeling,
manifesting, and providing proper containers.[22]

e Transparent Documentation: Ensure the company provides clear and compliant
documentation, including manifests and certificates of disposal, to protect you from cradle-to-
grave liability.[20]

e Compliance over Cost: While budget is a factor, the cheapest option is not always the most
compliant. Fines for improper disposal can far exceed any initial cost savings.[19][23]
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By adhering to these detailed procedures and principles, you can ensure the safe, compliant,
and environmentally responsible disposal of cis-3-Hexenyl isobutyrate, upholding the highest
standards of laboratory practice and protecting your institution from legal and financial risk.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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